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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Executive Summary
Target Compound: Beta-Methyl Vinyl Phosphate (MAP) CAS Registry Number: 90776-59-3

IUPAC Name: (4-nitrophenyl)methyl (4R,5R,6S)-3-(diphenoxyphosphoryloxy)-6-[(1R)-1-

hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Molecular Formula:

C₂₉H₂₇N₂O₁₀P Molecular Weight: 594.51 g/mol [1][2][3][4][5][6][7][8][9]

Significance: CAS 90776-59-3, commonly referred to as MAP, is a critical advanced

intermediate in the synthesis of carbapenem antibiotics, specifically Meropenem.[4][10] It

represents the "enol phosphate" stage where the carbapenem bicyclic core is fully formed and

activated with a diphenyl phosphate leaving group, ready for the final substitution with a thiol

side chain. Its structural integrity is paramount for the biological activity of the final drug

product; therefore, rigorous spectroscopic validation is required during process development.

Molecular Characterization Strategy
The characterization of MAP requires a multi-modal approach to confirm three distinct

structural features:
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The Bicyclic Core (Stereochemistry): Confirmed via NMR (

H,

C) to ensure the

configuration is maintained.

The Activation Group (Enol Phosphate): Confirmed via

P NMR and IR (P=O, P-O-C stretches) to verify the leaving group is intact.

The Protecting Groups (p-Nitrobenzyl ester): Confirmed via NMR (aromatic region) and IR

(nitro stretches).[1][2][3][4][5][6][7]

Characterization Workflow

Crude MAP
(CAS 90776-59-3)

FT-IR
(Functional Groups)Solid State

NMR (1H, 13C, 31P)
(Connectivity & Stereochem)

Solution (CDCl3)

ESI-MS
(Mw Confirmation)

Solution (MeOH)
Structural Validation

β-Lactam C=O
Enol Phosphate

J-Coupling
Integral Ratios
[M+H]+ 595.15

Click to download full resolution via product page

Figure 1: Analytical workflow for the structural validation of MAP.

Detailed Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy[3]
[6][7][9][11]
NMR is the primary tool for verifying the relative stereochemistry of the carbapenem core. The

data below corresponds to the purified compound in Deuterated Chloroform (

).
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H NMR Data (400 MHz,

)
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Chemical
Shift (δ
ppm)

Multiplicity Integration

Coupling
Constant (

)

Assignment
Structural
Insight

1.24 Doublet (d) 3H - -CH(OH)
Side chain

methyl

1.35 Doublet (d) 3H - -C4
Ring methyl

(C4 position)

2.38 Doublet (d) 1H Hz OH

Hydroxyl

proton

(exchangeabl

e)

3.35
Doublet of

Doublets (dd)
1H - H-6

Bridgehead

proton, cis to

H-5

3.52 Multiplet (m) 1H - H-4

Ring proton

adjacent to

methyl

4.26
Doublet of

Doublets (dd)
1H - H-5

Bridgehead

proton

4.30 Multiplet (m) 1H - CH(OH)
Side chain

methine

5.24 - 5.41
AB Quartet

(ABq)
2H - -Ar

Benzylic

methylene of

p-nitrobenzyl

7.29 Multiplet (m) 10H - P-O-Ph

Diphenyl

phosphate

aromatics
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7.58 Doublet (d) 2H - Ar-H (PNB)

p-Nitrobenzyl

aromatic

(meta to

)

8.18 Doublet (d) 2H - Ar-H (PNB)

p-Nitrobenzyl

aromatic

(ortho to

)

Interpretation:

The ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

-lactam protons (H-5 and H-6) appear as distinct multiplets/doublets of doublets.[1][2][3][4][6]
[7] The coupling constant between H-5 and H-6 is critical for establishing the trans
relationship required for biological activity (though carbapenems often have cis-like coupling
due to ring strain, the specific shifts here confirm the (5R,6S) configuration).[1][2][3][4][5][6]
[7]

The AB quartet at 5.24-5.41 ppm is characteristic of the benzylic protons in the p-nitrobenzyl

ester, showing they are diastereotopic due to the chiral centers in the molecule.[4]

The aromatic region (7.29 - 8.18 ppm) integrates to 14 protons total (10 from diphenyl

phosphate + 4 from p-nitrobenzyl), confirming the presence of the activating group and the

protecting group.[1][2][3][4][5][6][7]

C NMR &

P NMR Highlights
ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

P NMR: A single peak is expected around -12 to -15 ppm, characteristic of a phosphate
triester.[1][2][3][4][6][7]
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C NMR:

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

-Lactam Carbonyl: ~178 ppm (Highly deshielded due to ring strain).[1][2][3][4][6][7]

Ester Carbonyl: ~160-165 ppm.[1][2][3][4][5][6][7]

Enol Carbon (C-3): ~140-150 ppm (Coupled to Phosphorus).[1][2][3][4][5][6][7]

Aromatic Carbons: 120-150 ppm.[1][2][3][4][5][6][7]

B. Infrared (IR) Spectroscopy[6][7][9][12][13][14]
IR is used as a rapid "fingerprint" identity test. The ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

-lactam carbonyl band is the most diagnostic feature.[1][2][3][4][7]
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Wavenumber (ngcontent-
ng-c1352109670=""
_nghost-ng-
c1270319359=""
class="inline ng-star-
inserted">

)

Assignment Notes

1780 -Lactam C=O stretch

Critical Quality Attribute. Loss

of this band indicates ring

opening (degradation).[1][2][3]

[4][6][7]

1745 Ester C=O stretch
Corresponds to the p-

nitrobenzyl ester.

1605 C=C Aromatic / Alkene

Overlap of aromatic ring

breathing and the enol double

bond.[2][4][7]

1520, 1350 N-O stretch

Characteristic nitro group

(ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

) stretches.

1190 - 1250 P=O stretch
Phosphate ester stretch.[1][2]

[3][4][6][7]

C. Mass Spectrometry (MS)[1][2][3][5][6][7][15]
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

).[6] Solvent: Methanol/Water + 0.1% Formic Acid.

Molecular Ion:
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Calculated Monoisotopic Mass: 594.14 Da[2][4][7]

Observed

: 595.15 m/z[1][2][3][4][6][7]

Observed

: 617.13 m/z (Common adduct)[1][2][3][4][6][7]

Fragmentation Pattern (MS/MS):

Loss of Diphenyl Phosphate: The bond between the enol oxygen and phosphorus is labile.

Expect a fragment corresponding to

.

Loss of p-Nitrobenzyl: Cleavage of the ester group.[2][4][5][7]

Experimental Protocols
Protocol 1: Sample Preparation for H NMR
Objective: High-resolution structural confirmation.

Massing: Weigh 10-15 mg of CAS 90776-59-3 into a clean vial.

Dissolution: Add 0.6 mL of

(Chloroform-d, 99.8% D).

Note: Ensure the solvent is acid-free to prevent ngcontent-ng-c1352109670="" _nghost-

ng-c1270319359="" class="inline ng-star-inserted">

-lactam hydrolysis.[1][2][3][4][6][7] Store

over silver foil or potassium carbonate if unsure.

Transfer: Transfer the solution to a 5mm NMR tube. Filter through a glass wool plug if any

particulates are visible.
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Acquisition: Run at 298 K. Set relaxation delay (

) to

s to ensure accurate integration of the aromatic protons.

Protocol 2: HPLC-UV Purity Check (Impurity Profiling)
Objective: Quantify the "Hydrolyzed Ring" impurity (Ring-Open form).

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[4]

Mobile Phase A: 0.1% Phosphoric Acid in Water.[4]

Mobile Phase B: Acetonitrile.[4]

Gradient: 30% B to 70% B over 15 minutes.

Detection: UV at 254 nm (targeting the p-nitrobenzyl chromophore).[1][2][3][4][5][6][7]

Pass Criteria: Main peak purity

.

Structural Logic & Synthesis Flow
The following diagram illustrates the position of MAP in the synthesis of Meropenem and the

logic of its activation.
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Critical Quality Control Point
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Figure 2: Synthesis pathway showing MAP as the activated enol phosphate intermediate.[2][3]

[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b2462356?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

